Cas no 859931-64-9 (Mandelamide, m-chloro- (3CI))

• Product Name: Mandelamide, m-chloro- (3CI)
• CAS No: 859931-64-9
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 718093
• Update Time: 2023-03-28

Mandelamide, m-chloro- (3CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,3-chloro-a-hydroxy-
• Mandelamide, m-chloro- (3CI)
• Mandelamide, m-chloro- (3CI)
• Benzeneacetamide, 3-chloro-α-hydroxy-

• Inchi： 1S/C8H8ClNO2/c9-6-3-1-2-5(4-6)7(11)8(10)12/h1-4,7,11H,(H2,10,12)
• InChI Key： OENYBIZVWXUXCG-UHFFFAOYSA-N
• SMILES： C(N)(=O)C(C1=CC=CC(Cl)=C1)O

Computed Properties

• Exact Mass: 185.024
• Monoisotopic Mass: 185.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2